Cas no 2222709-20-6 (1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate)

• Product Name: 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate
• CAS No: 2222709-20-6
• MF: C₇H₁₂FNO₄
• MW: 193.172885894775
• MDL: MFCD33020226
• CID: 5656159
• PubChem ID: 131848499
• Update Time: 2025-05-19

1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate Chemical and Physical Properties

Names and Identifiers

• EN300-27707689
• 2222709-20-6
• 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate

• MDL： MFCD33020226
• Inchi： 1S/C7H12FNO4/c1-12-6(10)4(8)3-5(9)7(11)13-2/h4-5H,3,9H2,1-2H3/t4-,5+/m1/s1
• InChI Key： WGKAYFMXPQJHIV-UHNVWZDZSA-N
• SMILES： F[C@@H](C(=O)OC)C[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 193.07503603g/mol
• Monoisotopic Mass: 193.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.6Ų

Additional information on 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate

Introduction to 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate (CAS No. 2222709-20-6)

1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate, identified by the Chemical Abstracts Service Number (CAS No.) 2222709-20-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex stereochemistry and functional groups, which make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate incorporates several key features that contribute to its potential biological activity. The presence of two methyl groups at the 1 and 5 positions, along with the specific stereochemistry at the 2 and 4 positions (indicated by the (2S,4R) configuration), creates a unique three-dimensional arrangement that may influence its interactions with biological targets. Additionally, the amino group at the 2-position and the fluorine atom at the 4-position introduce further functional diversity, which can be exploited for modulating biological responses.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate is strategically positioned to potentially enhance its pharmacokinetic properties, making it an attractive scaffold for medicinal chemists. This compound represents a novel approach to designing molecules with tailored biological activities.

The synthesis of 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate involves intricate stereocontrol steps to ensure the correct configuration at the stereogenic centers. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, are often employed to achieve this level of precision. The successful synthesis of this compound highlights the progress in synthetic organic chemistry and underscores the importance of stereochemical purity in drug development.

Recent studies have begun to explore the potential pharmacological properties of 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate. Initial in vitro investigations suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, its structural features could make it a candidate for targeting pathways involved in inflammation or cancer progression. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate and its potential biological targets. By leveraging computational tools, researchers can predict binding affinities and optimize molecular structures for improved efficacy. These virtual screening approaches have accelerated the drug discovery process and have been particularly valuable in identifying lead compounds for further development.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds like 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate before they can be considered for clinical trials. Animal models provide a critical platform for assessing pharmacokinetic profiles and potential side effects. The results from these studies will help determine whether this compound warrants further investigation in human populations.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate exemplifies how cutting-edge chemical synthesis can intersect with biological research to yield promising therapeutic candidates. As our understanding of disease mechanisms continues to evolve, compounds like this one may play a crucial role in addressing unmet medical needs.

In conclusion,1,5-dimethyl (2S,4R)-2-amino-4-fluoropentanedioate represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Further research is warranted to explore its therapeutic applications fully. The continued exploration of such compounds will contribute to the broader goal of developing safer and more effective treatments for various diseases.